1-[6-(2-Methoxyphenyl)pyridazin-3-yl]-N-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]azetidin-3-amine

• IUPAC Name: 1-[6-(2-methoxyphenyl)pyridazin-3-yl]-N-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]azetidin-3-amine
• InChI: InChI=1S/C19H22N6O2/c1-13-20-19(27-23-13)12-24(2)14-10-25(11-14)18-9-8-16(21-22-18)15-6-4-5-7-17(15)26-3/h4-9,14H,10-12H2,1-3H3
• InChI Key: BFAHAZOSHIUCRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN(C)C2CN(C2)C3=NN=C(C=C3)C4=CC=CC=C4OC
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a pyridazin-3-yl ring attached to a methoxyphenyl group at the 6-position. The pyridazin ring is further connected to an azetidin-3-amine group via a methyl group. The azetidin ring is substituted with a methyl group and a 1,2,4-oxadiazol-5-ylmethyl group at the 3-position. The oxadiazol ring is further substituted with a methyl group at the 3-position.

Future Directions

The future research directions for this compound could involve further investigation into its synthesis, characterization, and potential biological activities. Given the reported activities of similar compounds, it may be worthwhile to explore its potential as a therapeutic agent.